Cas no 2137742-08-4 ([2,3'-Bipyridin]-6-amine, 6'-fluoro-)

• Product Name: [2,3'-Bipyridin]-6-amine, 6'-fluoro-
• CAS No: 2137742-08-4
• MF: C₁₀H₈FN₃
• MW: 189.189024925232
• CID: 5263794
• Update Time: 2025-05-30

[2,3'-Bipyridin]-6-amine, 6'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [2,3'-Bipyridin]-6-amine, 6'-fluoro-

• Inchi： 1S/C10H8FN3/c11-9-5-4-7(6-13-9)8-2-1-3-10(12)14-8/h1-6H,(H2,12,14)
• InChI Key： MYXUMEJBZUGLNS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)N=C2)=NC(N)=CC=C1

Additional information on [2,3'-Bipyridin]-6-amine, 6'-fluoro-

Comprehensive Overview of [2,3'-Bipyridin]-6-amine, 6'-fluoro- (CAS No. 2137742-08-4)

[2,3'-Bipyridin]-6-amine, 6'-fluoro- (CAS No. 2137742-08-4) is a specialized bipyridine derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique fluorinated bipyridine structure, serves as a key intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and organic electronics. The presence of both amine and fluoro functional groups enhances its reactivity, making it a versatile building block for complex chemical transformations.

The growing demand for fluorinated organic compounds in modern chemistry has positioned [2,3'-Bipyridin]-6-amine, 6'-fluoro- as a compound of high relevance. Its molecular structure, featuring a 6-amine and 6'-fluoro substitution, offers distinct electronic properties that are valuable in designing pharmaceutical agents and functional materials. Recent studies highlight its role in the development of kinase inhibitors and ligands for catalysis, addressing critical challenges in medicinal chemistry and industrial processes.

One of the most searched questions related to this compound is: "What are the applications of [2,3'-Bipyridin]-6-amine, 6'-fluoro- in drug development?" The answer lies in its ability to modulate biological targets due to its electron-rich bipyridine core. Researchers leverage this property to create novel small-molecule therapeutics, particularly for diseases like cancer and neurological disorders. Additionally, its fluorine atom improves metabolic stability, a sought-after feature in drug design.

Another trending topic is the use of [2,3'-Bipyridin]-6-amine, 6'-fluoro- in organic light-emitting diodes (OLEDs). The compound’s conjugated system and fluorine substitution contribute to enhanced charge transport, making it a candidate for next-generation optoelectronic materials. This aligns with the global push toward sustainable and energy-efficient technologies, a hot topic in both academic and industrial circles.

From a synthetic chemistry perspective, [2,3'-Bipyridin]-6-amine, 6'-fluoro- is often discussed in forums and publications focusing on C-H activation and cross-coupling reactions. Its structure allows for selective functionalization, enabling the creation of diverse molecular architectures. This versatility is critical for researchers exploring new reaction pathways and catalytic systems.

The market for bipyridine-based compounds is expanding, driven by their utility in agrochemicals, pharmaceuticals, and advanced materials. As a result, [2,3'-Bipyridin]-6-amine, 6'-fluoro- is increasingly featured in patent filings and research collaborations. Companies specializing in custom synthesis and contract research are actively offering this compound to meet the rising demand from innovators worldwide.

For those seeking high-purity [2,3'-Bipyridin]-6-amine, 6'-fluoro-, it is essential to partner with reputable suppliers who adhere to strict quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound’s identity and purity, ensuring reliable results in downstream applications.

In summary, [2,3'-Bipyridin]-6-amine, 6'-fluoro- (CAS No. 2137742-08-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity profile make it a valuable asset in drug discovery, material science, and catalysis. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping future innovations.